Cas no 956393-22-9 (3-{(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methylthio}-4H-1,2,4-triazol-4-amine)

• Product Name: 3-{(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methylthio}-4H-1,2,4-triazol-4-amine
• CAS No: 956393-22-9
• MF: C₈H₁₁N₇O₂S
• MW: 269.283638238907
• MDL: MFCD05861718
• CID: 3057060
• PubChem ID: 7018683
• Update Time: 2025-04-21

3-{(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methylthio}-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• <br>3-(((3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)thio)-4H-1,2,4-triazol-4-a mine
• AKOS000311287
• C8H11N7O2S
• AKOS015922210
• 3-{[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]thio}-4H-1,2,4-triazol-4-amine
• VS-02378
• CS-0282814
• 3-([(3,5-dimethyl-4-nitro-1h-pyrazol-1-yl)methyl]sulfanyl)-4h-1,2,4-triazol-4-amine
• 3-(3,5-dimethyl-4-nitropyrazol-1-ylmethylsulfanyl)-[1,2,4]triazol-4-ylamine
• EN300-230118
• 956393-22-9
• 3-{[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]sulfanyl}-4H-1,2,4-triazol-4-amine
• 3-{[(3,5-DIMETHYL-4-NITROPYRAZOL-1-YL)METHYL]SULFANYL}-1,2,4-TRIAZOL-4-AMINE
• STK346793
• 3-(((3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)thio)-4H-1,2,4-triazol-4-amine
• 3-(3,5-Dimethyl-4-nitropyrazol-1-ylmethylsulfanyl) -[1,2,4]triazol-4-ylamine
• 3-[(3,5-dimethyl-4-nitropyrazol-1-yl)methylsulfanyl]-1,2,4-triazol-4-amine
• 3-(3,5-dimethyl-4-nitro-pyrazol-1-ylmethylsulfanyl)-[1,2,4]triazol-4-ylamine
• BBL010200
• 3-{(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methylthio}-4H-1,2,4-triazol-4-amine

• MDL： MFCD05861718
• Inchi： 1S/C8H11N7O2S/c1-5-7(15(16)17)6(2)14(12-5)4-18-8-11-10-3-13(8)9/h3H,4,9H2,1-2H3
• InChI Key： TUYYUVQTBOLBSV-UHFFFAOYSA-N
• SMILES： S(C1=NN=CN1N)CN1C(C)=C(C(C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 269.06949379Da
• Monoisotopic Mass: 269.06949379Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 146Ų